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Compound of Interest

Compound Name: Rifampicin-d8

Cat. No.: B12428626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for

Rifampicin-d8. Given that Rifampicin-d8 is a deuterated form of Rifampicin, it is prudent to

handle it with the same precautions as the parent compound. This document synthesizes

available safety information, physical and chemical properties, and recommended handling

procedures to ensure the safe use of Rifampicin-d8 in a laboratory setting.

Section 1: Chemical and Physical Properties
Rifampicin-d8 is a stable isotope-labeled version of Rifampicin, a potent, broad-spectrum

antibiotic.[1][2] The primary use of Rifampicin-d8 in a research context is as an internal

standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS, or as a tracer

in metabolic studies.[1] While one supplier's Safety Data Sheet (SDS) classifies Rifampicin-d8
as a non-hazardous substance, the safety profile of the unlabeled parent compound,

Rifampicin, necessitates careful handling.[3]

The following tables summarize the key chemical and physical properties of both Rifampicin-
d8 and Rifampicin for easy reference and comparison.

Table 1: Chemical Identifiers
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Identifier Rifampicin-d8 Rifampicin

CAS Number
Not available (unlabeled:

13292-46-1)[3][4]
13292-46-1[5][6][7]

Molecular Formula C₄₃D₈H₅₀N₄O₁₂[4] C₄₃H₅₈N₄O₁₂[6]

Synonyms Rifampin-d8, Rifadin-d8[8] Rifampin, Rifadin[7][8]

Table 2: Physical and Chemical Properties

Property Rifampicin-d8 Rifampicin

Molecular Weight 830.99 g/mol [4][9] 822.9 g/mol [6]

Accurate Mass 830.4553[4][9] 822.40512330 Da[6]

Appearance Data not available Solid

Purity >95% (HPLC)[4] ≥90%[5]

Decomposition Temperature Data not available >188 °C[5]

Storage Conditions

Store in a dry, cool, and well-

ventilated place. Keep

refrigerated and protected from

light.[10]

Store in a dry, cool place. May

decompose with long-term light

influence.[5]

Section 2: Hazard Identification and Safety
Precautions
Based on the data for Rifampicin, Rifampicin-d8 should be handled as a hazardous

substance. The primary hazards are acute oral toxicity, skin irritation, serious eye irritation, and

respiratory tract irritation.[5][7][11]

GHS Hazard Statements for Rifampicin (Applicable to Rifampicin-d8):

H302: Harmful if swallowed.[7]

H315: Causes skin irritation.[5][7]
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H319: Causes serious eye irritation.[5][7]

H335: May cause respiratory irritation.[5][7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[11]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[11]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.[11]

P501: Dispose of contents/container to an approved waste disposal plant.

The following diagram illustrates the logical workflow for assessing and mitigating the risks

associated with handling Rifampicin-d8.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.carlroth.com/medias/SDB-4163-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzkxMTR8YXBwbGljYXRpb24vcGRmfGFHVTFMMmc0TVM4NU1UZ3lNamd5TnpRek9ETTRMMU5FUWw4ME1UWXpYMEZWWDBWT0xuQmtaZ3wxYzE3OTExODVjY2JmNTFkNDM1ZmU3Mzg4Y2FmMDBmZmRmODE1MzI1MjI1NmVhMjVjYjQxMWNlYjhiZTk1NDQw
https://cdn.caymanchem.com/cdn/msds/14423m.pdf
https://www.carlroth.com/medias/SDB-4163-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzkxMTR8YXBwbGljYXRpb24vcGRmfGFHVTFMMmc0TVM4NU1UZ3lNamd5TnpRek9ETTRMMU5FUWw4ME1UWXpYMEZWWDBWT0xuQmtaZ3wxYzE3OTExODVjY2JmNTFkNDM1ZmU3Mzg4Y2FmMDBmZmRmODE1MzI1MjI1NmVhMjVjYjQxMWNlYjhiZTk1NDQw
https://cdn.caymanchem.com/cdn/msds/14423m.pdf
https://cdn.caymanchem.com/cdn/msds/14423m.pdf
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10103443&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10103443&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10103443&lang=EN
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10103443&lang=EN
https://www.benchchem.com/product/b12428626?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Risk Mitigation Workflow for Handling Rifampicin-d8
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Caption: Figure 1: Risk Mitigation Workflow for Handling Rifampicin-d8
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Section 3: Experimental Protocols and Handling
Procedures
Adherence to strict experimental protocols is crucial when working with Rifampicin-d8. The

following sections detail the necessary personal protective equipment, and procedures for

handling, storage, and disposal.

Personal Protective Equipment (PPE)
A comprehensive set of PPE should be worn at all times when handling Rifampicin-d8 to

minimize exposure.

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected before use and disposed of properly after.[12]

Skin and Body Protection: A laboratory coat should be worn. For larger quantities or in

situations with a higher risk of spillage, additional protective clothing may be necessary.

Safe Handling and Storage
Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust.[5][12]

Avoiding Dust Formation: Avoid creating dust and aerosols during handling.[5][12]

General Hygiene: Wash hands thoroughly after handling and before breaks.[5][12] Do not

eat, drink, or smoke in the laboratory.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[10][12]

Protect from light.[5][10]

The following diagram outlines the standard operating procedure for the safe handling of

Rifampicin-d8 in a laboratory setting.
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Figure 2: Standard Operating Procedure for Rifampicin-d8
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Caption: Figure 2: Standard Operating Procedure for Rifampicin-d8

First Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration.

Consult a physician.[3][12]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

Consult a physician if irritation persists.[3][12]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, holding the

eyelids apart. Immediately consult a physician.[3][5]

Ingestion: If the person is conscious, rinse their mouth with water. Do NOT induce vomiting.

Never give anything by mouth to an unconscious person. Get immediate medical attention.

[3][12]

Accidental Release Measures
Personal Precautions: Use full personal protective equipment. Avoid breathing dust and

ensure adequate ventilation. Evacuate personnel to a safe area.[3][12]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[3][12]

Methods for Cleaning Up: Sweep up the spilled solid material without creating dust.[12]

Place in a suitable, closed container for disposal.[12] Decontaminate the area with a suitable

solvent (e.g., alcohol) and then clean with soap and water.[3]

Section 4: Mechanism of Action
Rifampicin functions as an antibiotic by inhibiting bacterial DNA-dependent RNA polymerase.[2]

[6] This action prevents the transcription of bacterial DNA into RNA, thereby halting protein

synthesis and leading to bacterial cell death. This mechanism is central to its efficacy against a

wide range of bacterial pathogens.[1]

The following diagram illustrates the inhibitory action of Rifampicin on bacterial transcription.
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Figure 3: Mechanism of Action of Rifampicin
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Caption: Figure 3: Mechanism of Action of Rifampicin

Section 5: Disposal Considerations
Dispose of Rifampicin-d8 and any contaminated materials in accordance with local, state, and

federal regulations. It is recommended to use a licensed professional waste disposal service.
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Do not allow the chemical to enter drains or waterways.

Section 6: Conclusion
While Rifampicin-d8 may be classified as non-hazardous by some suppliers, its structural

similarity to Rifampicin warrants a cautious approach. Researchers, scientists, and drug

development professionals should handle this compound with the same level of care as its

parent compound, adhering to the safety, handling, and disposal guidelines outlined in this

technical guide. By implementing these measures, the risks associated with the use of

Rifampicin-d8 can be effectively managed, ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12428626#safety-data-sheet-sds-and-handling-
precautions-for-rifampicin-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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